Cas no 1071432-30-8 (1,4,5-trimethyl-1H-pyrrole-2-carboxylic acid)

1,4,5-trimethyl-1H-pyrrole-2-carboxylic acid structure
1071432-30-8 structure
Product Name:1,4,5-trimethyl-1H-pyrrole-2-carboxylic acid
CAS No:1071432-30-8
MF:C8H11NO2
MW:153.178442239761
CID:5063686
PubChem ID:59453879
Update Time:2024-03-01

1,4,5-trimethyl-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1,4,5-trimethylpyrrole-2-carboxylic acid
    • 1,4,5-trimethyl-1H-pyrrole-2-carboxylic acid
    • MDL: MFCD13705417
    • Inchi: 1S/C8H11NO2/c1-5-4-7(8(10)11)9(3)6(5)2/h4H,1-3H3,(H,10,11)
    • InChI Key: VNBZZIUAYRGKGP-UHFFFAOYSA-N
    • SMILES: OC(C1=CC(C)=C(C)N1C)=O

Computed Properties

  • Exact Mass: 153.078978594g/mol
  • Monoisotopic Mass: 153.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 42.2

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